Cas no 861591-86-8 (2-Amino-1-(1H-pyrrol-2-yl)-ethanone)

• Product Name: 2-Amino-1-(1H-pyrrol-2-yl)-ethanone
• CAS No: 861591-86-8
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 2156449
• Update Time: 2023-08-05

2-Amino-1-(1H-pyrrol-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(1h-pyrrol-2-yl)-ethanone
• 2-amino-1-(1H-pyrrol-2-yl)ethanone
• AM101383
• Ethanone, 2-amino-1-(1H-pyrrol-2-yl)-
• 2-Amino-1-(1H-pyrrol-2-yl)-ethanone

• Inchi： 1S/C6H8N2O/c7-4-6(9)5-2-1-3-8-5/h1-3,8H,4,7H2
• InChI Key： LLELYGIIKARBLO-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 0
• Topological Polar Surface Area: 58.9